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Compound of Interest

Compound Name: Belnacasan

Cat. No.: B1684658

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides immediate, essential safety and logistical information for the handling
of Belnacasan (also known as VX-765). It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices and proper disposal.

Hazard Identification and Safety Precautions

Belnacasan is classified as harmful if swallowed, causes skin irritation, causes serious eye
irritation, and may cause respiratory irritation.[1] Adherence to the following personal protective
equipment (PPE) guidelines is mandatory.

1.1 Personal Protective Equipment (PPE)
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Protection Type

Required Equipment

Specifications

Safety glasses with side-

Eye/Face Protection

Conforming to EN166

shields or goggles

Skin Protection

Protective gloves

Impermeable and resistant to
the

product/substance/preparation

Lab coat

NIOSH/MSHA-approved

Respiratory Protection )
respirator

Required if dust is generated

Hand Protection

Handle with gloves

Dispose of contaminated
gloves after use in accordance
with applicable laws and good
laboratory practices. Wash and

dry hands.

1.2 Hazard and Precautionary Statements

Code Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation
Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray

280 Wear protective gloves/protective clothing/eye
protection/face protection
IF IN EYES: Rinse cautiously with water for

P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
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Handling, Storage, and Disposal

Proper handling and storage are crucial to maintain the integrity of Belnacasan and ensure a
safe laboratory environment.

2.1 Handling and Storage

o Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.

o Storage: Keep the container tightly closed in a dry and well-ventilated place. Recommended
storage temperatures are 0 - 4°C for short-term (days to weeks) and -20°C for long-term
(months).[2]

2.2 Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas. Avoid breathing dust.

e Environmental Precautions: Do not let the product enter drains.

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.

2.3 Disposal Plan

Dispose of unused or unwanted Belnacasan and its containers in accordance with federal,
state, and local regulations. It is recommended to use a licensed professional waste disposal

service.

Experimental Protocols and Data

Belnacasan is a prodrug that is converted to its active form, VRT-043198, which is a potent
inhibitor of caspase-1.

3.1 Quantitative Data
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Parameter Value Target

Ki (VRT-043198) 0.8 nM Caspase-1

0.67 £ 0.55 pM (PBMCs), 1.9 +
IC50 (VRT-043198) IL-10 release
0.80 pM (Whole Blood)

3.2 Experimental Workflow for In Vitro Studies

The following diagram outlines a general workflow for in vitro experiments using Belnacasan.
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Caption: General experimental workflow for in vitro studies with Belnacasan.

Signaling Pathway

Belnacasan's active form, VRT-043198, inhibits caspase-1, a key enzyme in the
inflammasome pathway. This pathway is crucial for the maturation and release of pro-
inflammatory cytokines IL-1(3 and IL-18.
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Caption: Belnacasan inhibits Caspase-1, blocking pro-inflammatory cytokine maturation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1684658#personal-protective-equipment-for-
handling-belnacasan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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